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Compound of Interest

Compound Name:
N-(4-aminophenyl)-2-

methoxyacetamide

CAS No.: 203739-06-4

Cat. No.: B3021585

Get Quote

Part 1: Compound Profile & Physicochemical
Analysis[1]
Before attempting solubilization, it is critical to understand the thermodynamic properties of the

solute.[1] N-(4-aminophenyl)-2-methoxyacetamide is a substituted acetanilide.[1] Its

dissolution behavior is governed by the interplay between its crystal lattice energy and solvent-

solute interactions.[1]
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Property Value
Relevance to
Solubilization

CAS Number 203739-06-4
Unique identifier for

verification.

Molecular Weight 180.20 g/mol
Required for Molarity (M)

calculations.[1]

Formula C₉H₁₂N₂O₂

Functional Groups
Primary Amine (-NH₂), Amide

(-NH-CO-), Ether (-OCH₃)

Amine: Weakly basic (pKa ~4-

5); sensitive to

oxidation.Amide: Hydrogen

bond donor/acceptor;

increases crystal stability.[1][2]

Predicted LogP ~0.85

Moderately lipophilic.[1] Low

aqueous solubility is expected

at neutral pH.[1]

Physical State Solid Powder

Likely crystalline; requires

energy (vortex/heat) to break

lattice.[1]

Solubility Mechanism
The molecule contains a polar amide backbone capable of strong intermolecular hydrogen

bonding, which stabilizes the solid state.[1] While the methoxy group adds some polarity, the

phenyl ring renders the molecule hydrophobic.[1]

Water: Poor solubility expected at neutral pH.[1] Acidification (pH < 4) may protonate the

aniline amine, improving solubility, but this is often incompatible with biological assays.[1]

DMSO (Dimethyl Sulfoxide): The recommended solvent.[1][3][4] DMSO disrupts the amide

hydrogen bonding network and solvates the aromatic ring effectively via dipole-dipole

interactions.[1]
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Core Directive: Never attempt to dissolve this compound directly in aqueous cell culture media

(e.g., DMEM/RPMI) or buffers (PBS).[1] This will result in immediate precipitation ("crashing

out") and heterogeneous dosing.

Recommended Solvent System
Solvent Suitability

Max Stock Conc.[1]
(Est.)[1]

Application

DMSO (Anhydrous) Optimal 50 - 100 mM

Primary stock

solution.[1] Cryo-

preservable.[1]

Ethanol (Abs.) Sub-optimal 10 - 20 mM

Use only if DMSO is

toxic to specific

sensitive cell lines.[1]

Volatility changes

concentration over

time.[1]

Water/PBS Incompatible < 1 mM
Only for final dilution.

[1]

Part 3: Detailed Experimental Protocols
Protocol A: Preparation of 50 mM DMSO Master Stock
Use this protocol to create a stable, high-concentration stock solution.[1]

Materials:

N-(4-aminophenyl)-2-methoxyacetamide (Solid)[1][5]

DMSO (≥99.9%, Sterile Filtered, Cell Culture Grade)

Amber glass vials (Borosilicate) or Polypropylene tubes (DMSO resistant)[1]

Vortex mixer[1]

Ultrasonic water bath (Optional)[1]
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Procedure:

Calculation: Determine the mass required for a 50 mM solution.

Formula:

[1]

Example: To prepare 1 mL of 50 mM stock:

[1]

Weighing: Accurately weigh ~9.0 mg of the compound into a sterile microcentrifuge tube.

Record the exact mass.

Volume Adjustment: Calculate the exact volume of DMSO needed to achieve 50 mM based

on the recorded mass.

Volume (µL) = (Mass in mg / 180.[1]20) × 20,000

Solvation: Add the calculated volume of DMSO to the tube.

Agitation:

Vortex vigorously for 30–60 seconds.

Visual Check: Hold the tube against a light source.[1] The solution must be perfectly clear.

Troubleshooting: If particles persist, sonicate in a water bath at ambient temperature for 5

minutes. Avoid heating above 37°C to prevent degradation of the amine.[1]

Sterilization (Optional but Recommended): Pass the DMSO stock through a 0.22 µm PTFE

(hydrophobic) syringe filter.[1] Do not use Nylon filters as they may bind drug molecules.[1]

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

or -80°C.
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Protocol B: Aqueous Dilution (Biological Assay
Preparation)
Use this protocol to dilute the DMSO stock into cell culture media without precipitation.[1]

Mechanism: Rapid dispersion is required to prevent local regions of high concentration where

the compound might exceed its water solubility limit.[1]

Pre-warm the culture media/buffer to 37°C.

Intermediate Dilution (Optional): If the final target concentration is low (e.g., 1 µM), create a

100x intermediate stock in media (e.g., dilute 50 mM stock to 100 µM).

Final Dilution:

Place the pipette tip containing the DMSO stock submerged directly into the center of the

media volume.[1]

Expel the stock rapidly while simultaneously vortexing or swirling the media.[1]

Rule of Thumb: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity.[1][3]

Validation: Inspect the media under a microscope (4x or 10x objective). If you see

"shimmering" crystals or dark specks, the compound has precipitated.[1]

Part 4: Logical Workflow & Decision Tree
The following diagram illustrates the decision logic for handling this compound, ensuring

sample integrity.
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Figure 1: Decision tree for the solubilization and handling of N-(4-aminophenyl)-2-
methoxyacetamide.

Part 5: Quality Control & Troubleshooting
Method Validation
To ensure the compound is truly dissolved and not just a micro-suspension:

Centrifugation Test: Spin the DMSO stock at 13,000 x g for 5 minutes. If a pellet forms, the

compound was not fully dissolved.

Absorbance Scan: Dilute a small aliquot into ethanol or PBS and run a UV-Vis scan (200–

400 nm). The aniline moiety should show distinct absorbance peaks (typically ~240 nm and

~290 nm).[1]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Solution turns brown/yellow
Oxidation of the aniline amine.

[1]

Discard. Prepare fresh stock

under Nitrogen/Argon. Store in

amber vials.

Precipitation in Media
Final concentration exceeds

water solubility limit.[1]

Reduce final concentration.

Ensure DMSO < 0.5%. Warm

media before addition.[1]

Cytotoxicity in Control
DMSO concentration too high.

[1]

Run a "Vehicle Control"

(DMSO only) to normalize

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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